Cas no 1806370-37-5 (1-Bromo-3-(4-(bromomethyl)-3-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-(bromomethyl)-3-iodophenyl)propan-2-one
• CAS No: 1806370-37-5
• MF: C₁₀H₉Br₂IO
• MW: 431.890333890915
• CID: 4975477
• Update Time: 2025-06-09

1-Bromo-3-(4-(bromomethyl)-3-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-(bromomethyl)-3-iodophenyl)propan-2-one

• Inchi： 1S/C10H9Br2IO/c11-5-8-2-1-7(4-10(8)13)3-9(14)6-12/h1-2,4H,3,5-6H2
• InChI Key： OZUYBYBOIGATBS-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1CBr)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(4-(bromomethyl)-3-iodophenyl)propan-2-one

Professional Introduction to 1-Bromo-3-(4-(bromomethyl)-3-iodophenyl)propan-2-one (CAS No. 1806370-37-5)

1-Bromo-3-(4-(bromomethyl-3-iodophenyl)propan-2-one) is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1806370-37-5, represents a unique structural motif that combines bromo and iodo substituents on a phenyl ring, making it a versatile intermediate in synthetic chemistry. The presence of both bromomethyl and iodo groups on the aromatic ring provides multiple reactive sites, enabling a wide range of chemical transformations that are invaluable in the development of novel pharmaceuticals and agrochemicals.

The compound's structure is particularly interesting due to its ability to participate in various coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are fundamental in constructing biaryl systems. These biaryl structures are commonly found in biologically active molecules, including many drugs currently on the market. The bromomethyl group, in particular, is a powerful nucleophile that can engage in Michael additions and other nucleophilic substitution reactions, while the iodo substituent can be used for cross-coupling reactions to introduce additional functional groups. This dual reactivity makes 1-Bromo-3-(4-(bromomethyl)-3-iodophenyl)propan-2-one a valuable building block for medicinal chemists.

In recent years, there has been growing interest in the development of new therapeutic agents targeting neurological disorders. The phenyl ring system present in 1-Bromo-3-(4-(bromomethyl)-3-iodophenyl)propan-2-one has shown promise in this area. For instance, researchers have explored its potential as a precursor for small-molecule modulators of neuroreceptor activity. The unique electronic properties of the biaryl system can be fine-tuned by modifying the substituents on the aromatic rings, leading to compounds with specific binding affinities and pharmacological profiles. This flexibility has made it an attractive scaffold for drug discovery efforts aimed at treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmaceutical industry has also leveraged this compound for the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the 1-Bromo-3-(4-(bromomethyl)-3-iodophenyl)propan-2-one scaffold into kinase inhibitor designs, researchers have been able to develop molecules with enhanced selectivity and potency. The bromomethyl group can be further functionalized to introduce pharmacophores that interact with specific pockets on the kinase enzyme, while the iodo group provides another handle for structural optimization. Such tailored approaches have led to the identification of several promising candidates that are currently undergoing preclinical evaluation.

Advances in synthetic methodologies have further expanded the utility of 1-Bromo-3-(4-(bromomethyl)-3-iodophenyl)propan-2-one. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct complex molecular architectures with high efficiency and precision. These methods have enabled chemists to explore novel derivatives of this compound, which may exhibit improved pharmacokinetic properties or reduced toxicity compared to earlier generations of drugs. The ability to rapidly modify the structure of 1-Bromo-3-(4-(bromomethyl)-3-iodophenyl)propan-2-one has accelerated the drug discovery process, allowing for faster iteration and optimization cycles.

The agrochemical sector has also benefited from the versatility of this compound. Phenyl-based compounds are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The reactivity of 1-Bromo-3-(4-(bromomethyl)-3-iodophenyl)propan-2-one allows for the introduction of various functional groups that can enhance the biological activity of agrochemicals. For example, researchers have utilized this scaffold to develop new herbicides that exhibit greater selectivity toward target weeds while minimizing harm to crops. Such innovations are crucial for addressing the growing challenge of weed resistance and ensuring sustainable agricultural practices.

The environmental impact of chemical synthesis is another area where 1-Bromo-3-(4-(bromomethyl)-3-iodophenyl)propan-2-one plays a significant role. Green chemistry principles emphasize the development of synthetic routes that minimize waste and reduce hazardous byproducts. The efficient use of this compound in cross-coupling reactions exemplifies these principles by enabling high-yield transformations with minimal side reactions. Furthermore, efforts are underway to develop more sustainable methods for producing 1-Bromo-3-(4-(bromomethyl)-3-iodophenyl)propan-2-one, including biocatalytic approaches that utilize enzymes to perform key transformations under mild conditions.

In conclusion, 1-Bromo-3-(4-(bromomethyl-3-iodophenyl)propan-2-one) (CAS No. 1806370-37-5) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it an invaluable intermediate in pharmaceutical research, particularly for developing treatments against neurological disorders and cancer. Additionally, its utility in agrochemical synthesis highlights its importance in ensuring food security through innovative crop protection strategies. As synthetic chemistry continues to evolve, compounds like 1-Bromo-3-(4-(bromomethyl)-3-iodophenyl)propan-2-one will remain at the forefront of innovation, driving progress in both medicine and agriculture.